Cas no 1192500-31-4 (Avibactam)

• Product Name: Avibactam
• CAS No: 1192500-31-4
• MF: C₇H₁₁N₃O₆S
• MW: 265.243740320206
• MDL: MFCD30478396
• CID: 827797
• PubChem ID: 9835049
• Update Time: 2025-04-19

Avibactam Chemical and Physical Properties

Names and Identifiers

• Sulfuric acid, mono[(1R,2S,5R)-2-(aminocarbonyl)-7-oxo-1,6-diazabicyclo[3.2.1]oct-6-yl] ester
• (2S,5R)-7-Oxo-6-(sulfooxy)-1,6-diazabicyclo[3.2.1]octane-2-carbox amide
• Avibactam
• (E)-7-fluoro-3-methylhept-4-en-2-one
• 4-Hepten-2-one, 7-fluoro-3-methyl-, (E)-
• ACMC-20lybr
• AGN-PC-00LT71
• CTK3F5327
• trans-7-fluoro-3-methyl-4-hepten-2-one
• trans-7-oxo-6-(sulphooxy)-1,6-diazabicyclo[3.2.1]octane-2-carboxamide
• DTXSID901026066
• Avibactam [INN]
• AVE-1330A free acid
• 1,6-Diazabicyclo(3.2.1)octane-2-carboxamide, 7-oxo-6-(sulfooxy)-, (1R,2S,5R)-rel-
• SCHEMBL1666807
• BRD-K85882401-323-01-5
• NXL104
• (1R,2S,5R)-2-carbamoyl-7-oxo-1,6-diazabicyclo[3.2.1]octan-6-yl hydrogen sulfate
• UNII-06MFO7817I
• E80372
• Avibactam [USAN:INN]
• [(2S,5R)-2-carbamoyl-7-oxo-1,6-diazabicyclo[3.2.1]octan-6-yl] hydrogen sulfate
• SULFURIC ACID, MONO((1R,2S,5R)-2-(AMINOCARBONYL)-7-OXO-1,6-DIAZABICYCLO(3.2.1)OCT-6-YL) ESTER
• BRD-K85882401-236-01-9
• NS00070484
• 794508-22-8
• AC-35749
• UNII-7352665165
• AVIBACTAM, (+/-)-
• Q15410251
• Nxl-104 free acid
• AVI
• AKOS030526076
• [(2S,5R)-2-CARBAMOYL-7-OXO-1,6-DIAZABICYCLO[3.2.1]OCTAN-6-YL]OXIDANESULFONIC ACID
• ZAVICEFTA COMPONENT AVIBACTAM
• DA-71166
• Avibactamfreeacid
• (1R,2S,5R)-7-OXO-6-SULFOOXY-1,6-DIAZABICYCLO(3.2.1)OCTANE-2-CARBOXAMIDE
• AVIBACTAM [MI]
• AVIBACTAM [WHO-DD]
• BDBM50339145
• CS-0593
• BRD-K85882401-236-02-7
• trans-7-oxo-6-(sulfooxy)-1,6-diazabicyclo[3.2.1]octan-2-carboxamide
• Avibactam (free acid)
• GTPL10761
• 1192500-31-4
• 1416134-69-4
• CHEMBL1689063
• (2S,5R)-7-oxo-6-(sulfooxy)-1,6-diazabicyclo[3.2.1]octane-2-carboxamide
• HY-14879
• 06MFO7817I
• DB09060
• Avibactam free acid
• CHEBI:85984
• 396731-14-9
• AVIBACTAM [USAN]
• MS-23747
• EN300-22179568
• Sulfuric acid mono[(1R,2S,5R)-2-(aminocarbonyl)-7-oxo-1,6-diazabicyclo[3.2.1]oct-6-yl] ester

• MDL： MFCD30478396
• Inchi： 1S/C7H11N3O6S/c8-6(11)5-2-1-4-3-9(5)7(12)10(4)16-17(13,14)15/h4-5H,1-3H2,(H2,8,11)(H,13,14,15)/t4-,5+/m1/s1
• InChI Key： NDCUAPJVLWFHHB-UHNVWZDZSA-N
• SMILES： S(=O)(=O)(O)ON1C(N2[C@H](C(N)=O)CC[C@@H]1C2)=O

Computed Properties

• Exact Mass: 265.03685625g/mol
• Monoisotopic Mass: 265.03685625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 139Ų

Experimental Properties

• Density: 1.85

Avibactam Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month